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Compound of Interest

Compound Name: Tris(hydroxymethyl)nitromethane

Cat. No.: B093346 Get Quote

Essential Safety and Handling Guide for
Tris(hydroxymethyl)nitromethane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tris(hydroxymethyl)nitromethane in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Classification
Tris(hydroxymethyl)nitromethane is classified as a hazardous substance. It is harmful if

swallowed or inhaled, can cause skin and serious eye irritation, and may lead to respiratory

irritation.[1][2][3] It is also a flammable solid.[2]
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Hazard Classification Category

Acute Oral Toxicity Category 4[1][4]

Acute Inhalation Toxicity Category 4[1][4]

Skin Corrosion/Irritation Category 2[5]

Serious Eye Damage/Eye Irritation Category 2A[5]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)[2][5]

Hazardous to the Aquatic Environment (Acute) Category 1[6]

Hazardous to the Aquatic Environment (Chronic) Category 1[6]

Physical and Chemical Properties
Property Value

Appearance White to orange crystalline solid[1][4]

Molecular Formula C4H9NO5[4][7]

Molecular Weight 151.12 g/mol [4]

Melting Point ~160 °C / 320 °F (decomposes)[1][5]

Solubility in Water 220 g/100 mL at 20 °C[8]

pH 3.5 (1% solution)[9]

Toxicological Data
Test Species Route Value

LD50 Rat Oral 1900 mg/kg[6][9]

LD50 Mouse Oral 1900 mg/kg[9]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for the safe handling of

Tris(hydroxymethyl)nitromethane.
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Engineering Controls
Ventilation: Always handle Tris(hydroxymethyl)nitromethane in a well-ventilated area.[1]

Use of a chemical fume hood is strongly recommended to minimize inhalation of dust.[10]

Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are

readily accessible in the immediate vicinity of the handling area.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling this chemical:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1]

Protects against dust particles

and splashes.

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).[3]

Provides protection against

skin contact. Always inspect

gloves for integrity before use

and dispose of them properly

after handling.

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[1]

Minimizes the risk of skin

contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or equivalent respirator

should be used if ventilation is

inadequate or if dust is

generated.[10]

Prevents inhalation of harmful

dust particles.

Handling Procedures
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for

Tris(hydroxymethyl)nitromethane.
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Ensure all necessary PPE is available and in good condition.

Confirm that the work area is clean and uncluttered.

During Handling:

Avoid creating dust.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the substance.[1][2]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Clean the work area thoroughly.

Properly remove and dispose of PPE.

Wash hands and any exposed skin.

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[1]

Store away from incompatible materials such as strong bases and oxidizing agents.[1]

Keep away from heat, sparks, and open flames.[2]

Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.[1][4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1][4]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[1][4][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[4][5]

Spill

Sweep up and shovel into a suitable, closed

container for disposal. Avoid creating dust.

Ensure adequate ventilation.[1][4]

Disposal Plan
All waste containing Tris(hydroxymethyl)nitromethane must be treated as hazardous waste.

Waste Collection
Solid Waste:

Collect any unused Tris(hydroxymethyl)nitromethane and any grossly contaminated

disposable materials (e.g., weigh boats, paper towels) in a designated, labeled, and

sealed hazardous waste container.

Liquid Waste:

If dissolved in a solvent, collect the solution in a designated, labeled, and sealed

hazardous waste container for liquids.
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Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in the designated hazardous

waste container.

Waste Disposal
All waste must be disposed of through an approved waste disposal plant.[1]

A common method of disposal is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Do not empty into drains.[1]

Ensure that all local, regional, and national hazardous waste regulations are followed for

complete and accurate classification and disposal.[1]

Workflow and Logic Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL13349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/tris-hydroxymethyl-nitromethane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL13349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Tris(hydroxymethyl)nitromethane

Preparation

Handling

Post-HandlingStorage

Review SDS

Inspect & Don PPE

Prepare Work Area

Weigh/Handle in Fume Hood

Proceed to Handling

Keep Container Closed Avoid Dust Generation

Store in Cool, Dry, Ventilated Area

Store Unused Chemical

Clean Work Area

Complete Handling

Doff & Dispose of PPE

Wash Hands

Segregate from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tris(hydroxymethyl)nitromethane.
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Disposal Plan for Tris(hydroxymethyl)nitromethane Waste

Waste Collection (At Point of Generation)

Containerization

Final Disposal

Solid Waste (Unused chemical, contaminated items)

Place in Labeled, Sealed Hazardous Waste Container

Contaminated PPE (Gloves, etc.) Liquid Waste (If in solution)

Transfer to Approved Waste Disposal Facility

Follow Institutional Protocols

Incineration in a Chemical Incinerator

Primary Disposal Method

Click to download full resolution via product page

Caption: Disposal plan for Tris(hydroxymethyl)nitromethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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